Cas no 120443-82-5 (Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)-)

Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)- structure
120443-82-5 structure
Product Name:Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)-
CAS No:120443-82-5
MF:C11H15NOSi
MW:205.328403711319
CID:1209696
Update Time:2024-08-02

Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-[(trimethylsilyl)oxy]-, (R)-
    • O-trimethylsilylmandelonitrile
    • (R)-(+)-
    • .(R)-2-trimethylsilyloxy-2-phenylacetonitrile
    • .(R)-phenyltrimethylsilanyloxyacetonitrile
    • Benzeneacetonitrile, α-[(trimethylsilyl)oxy]-, (αR)-
    • Inchi: 1S/C11H15NOSi/c1-14(2,3)13-11(9-12)10-7-5-4-6-8-10/h4-8,11H,1-3H3/t11-/m0/s1
    • InChI Key: DTAFQWDNWAXRLX-NSHDSACASA-N
    • SMILES: C1([C@@H](O[Si](C)(C)C)C#N)=CC=CC=C1

Computed Properties

  • Exact Mass: 205.09200
  • Monoisotopic Mass: 205.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2

Experimental Properties

  • Density: 0.987±0.06 g/cm3(Predicted)
  • Boiling Point: 68 °C(Press: 0.08 Torr)
  • PSA: 33.02000
  • LogP: 3.10278
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